Cas no 132342-17-7 (Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-)

• Product name: Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• CAS No: 132342-17-7
• MF: C₂₁H₁₆O₂
• MW: 300.351
• CID: 3708257
• PubChem ID: 183103

Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)- Chemical and Physical Properties

Names and Identifiers

• Benz[j]aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• (1R,2R)-3-Methyl-1,2-dihydrobenzo{J)aceanthrylene-1,2-diol
• Benz(J)aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• trans-1,2-Dihydro-3-methylbenz(j)aceanthrylene-1,2-diol
• 3343-00-8
• 132342-17-7
• Benz(j)aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, trans-
• 3-Methyl-1,2-dihydrocyclopenta[ij]tetraphene-1,2-diol
• DTXSID80927640
• (1R,2R)-3-Methyl-1,2-dihydrobenzo{j)aceanthrylene-1,2-diol
• Benz(j)aceanthrylene-1,2-diol, 1,2-dihydro-3-methyl-, (1R-trans)-
• trans-1,2-Dihydroxy-3-methylcholanthrene

• Inchi： InChI=1S/C21H16O2/c1-11-6-7-13-10-16-14-5-3-2-4-12(14)8-9-15(16)19-18(13)17(11)20(22)21(19)23/h2-10,20-23H,1H3/t20-,21-/m1/s1
• InChI Key： MSPGUHVGYWHMPY-NHCUHLMSSA-N

Computed Properties

• Exact Mass: 300.115029749Da
• Monoisotopic Mass: 300.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 4.2